molecular formula C6H4Br2O2S B6235088 3,5-dibromo-4-methylthiophene-2-carboxylic acid CAS No. 856354-09-1

3,5-dibromo-4-methylthiophene-2-carboxylic acid

Cat. No. B6235088
CAS RN: 856354-09-1
M. Wt: 300
InChI Key:
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Description

3,5-dibromo-4-methylthiophene-2-carboxylic acid is an organic compound that has gained significant attention among chemists and scientists in recent years. It has a molecular formula of C6H4Br2O2S and a molecular weight of 299.97 .


Molecular Structure Analysis

The molecular structure of 3,5-dibromo-4-methylthiophene-2-carboxylic acid consists of a thiophene ring which is a five-membered ring with four carbon atoms and one sulfur atom. The ring is substituted with two bromine atoms at the 3rd and 5th positions, a methyl group at the 4th position, and a carboxylic acid group at the 2nd position .

Scientific Research Applications

Safety and Hazards

According to the safety data sheet, the compound is classified as a warning signal word. It may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3,5-dibromo-4-methylthiophene-2-carboxylic acid involves the bromination of 4-methylthiophene-2-carboxylic acid followed by further bromination at the 5-position. The resulting dibromo intermediate is then subjected to a Suzuki coupling reaction with 3-bromo-5-methylphenylboronic acid to yield the final product.", "Starting Materials": [ "4-methylthiophene-2-carboxylic acid", "Bromine", "Sodium hydroxide", "3-bromo-5-methylphenylboronic acid", "Palladium(II) acetate", "Triphenylphosphine", "Potassium carbonate", "Methanol", "Water" ], "Reaction": [ "Step 1: Bromination of 4-methylthiophene-2-carboxylic acid with bromine in the presence of sodium hydroxide to yield 3-bromo-4-methylthiophene-2-carboxylic acid", "Step 2: Bromination of 3-bromo-4-methylthiophene-2-carboxylic acid with bromine in the presence of sodium hydroxide to yield 3,5-dibromo-4-methylthiophene-2-carboxylic acid", "Step 3: Preparation of 3-bromo-5-methylphenylboronic acid by reacting 3-bromo-5-methylphenylboronate with potassium carbonate in methanol", "Step 4: Suzuki coupling reaction of 3,5-dibromo-4-methylthiophene-2-carboxylic acid with 3-bromo-5-methylphenylboronic acid in the presence of palladium(II) acetate and triphenylphosphine to yield 3,5-dibromo-4-(3'-bromo-5'-methylphenyl)thiophene-2-carboxylic acid", "Step 5: Hydrolysis of 3,5-dibromo-4-(3'-bromo-5'-methylphenyl)thiophene-2-carboxylic acid with sodium hydroxide to yield 3,5-dibromo-4-methylthiophene-2-carboxylic acid" ] }

CAS RN

856354-09-1

Molecular Formula

C6H4Br2O2S

Molecular Weight

300

Purity

95

Origin of Product

United States

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